Cas no 1562204-38-9 (3-(4-cyclopropylphenyl)prop-2-en-1-amine)

• Product Name: 3-(4-cyclopropylphenyl)prop-2-en-1-amine
• CAS No: 1562204-38-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6567415
• PubChem ID: 119087256
• Update Time: 2025-06-26

3-(4-cyclopropylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)prop-2-en-1-amine
• 1562204-38-9
• EN300-1853854

• Inchi： 1S/C12H15N/c13-9-1-2-10-3-5-11(6-4-10)12-7-8-12/h1-6,12H,7-9,13H2/b2-1+
• InChI Key： XCEMAWMVLZCZAZ-OWOJBTEDSA-N
• SMILES： NC/C=C/C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-cyclopropylphenyl)prop-2-en-1-amine

Introduction to 3-(4-cyclopropylphenyl)prop-2-en-1-amine (CAS No. 1562204-38-9)

3-(4-cyclopropylphenyl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1562204-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural motif featuring a prop-2-enyl (allyl) group attached to an amine functionality, with a phenyl ring substituted at the 4-position by a cyclopropyl group. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural architecture of 3-(4-cyclopropylphenyl)prop-2-en-1-amine encompasses several key features that contribute to its potential utility. The presence of the prop-2-enyl group introduces a degree of unsaturation, which can participate in various chemical reactions such as Michael additions, Diels-Alder reactions, or cross-coupling processes. This reactivity is particularly valuable in synthetic chemistry, where such intermediates are often employed to construct more complex molecular frameworks. Additionally, the cyclopropyl substituent on the phenyl ring can influence electronic and steric properties, potentially modulating interactions with biological targets.

The amine functional group at the 1-position is another critical feature of this compound. Amines are ubiquitous in bioactive molecules and serve as key pharmacophores in numerous therapeutic agents. The specific orientation and substitution pattern of this amine can dictate its solubility, metabolic stability, and binding affinity to biological receptors. In recent years, there has been growing interest in amine-based compounds due to their role in modulating neurotransmitter systems, enzyme inhibition, and immunomodulation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(4-cyclopropylphenyl)prop-2-en-1-amine and potential biological targets. These studies suggest that the compound may exhibit binding affinity to certain enzymes or receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in related disorders. Furthermore, the cyclopropyl group has been identified as a structural motif that can enhance binding interactions by introducing conformational constraints or improving hydrophobicity.

In the realm of drug discovery, 3-(4-cyclopropylphenyl)prop-2-en-1-amine (CAS No. 1562204-38-9) represents an intriguing scaffold for medicinal chemists. Its unique combination of functional groups provides multiple points for structural optimization, allowing for the design of analogs with enhanced pharmacological profiles. For instance, modifications to the prop-2-enyl or cyclopropyl moieties could alter metabolic pathways or improve target specificity. Similarly, variations in the substitution pattern around the phenyl ring could fine-tune electronic properties and influence receptor binding.

The synthesis of 3-(4-cyclopropylphenyl)prop-2-en-1-amine presents both challenges and opportunities for synthetic chemists. While the core structure is not overly complex, introducing the cyclopropyl group at the 4-position of the phenyl ring requires careful consideration of reaction conditions and protecting group strategies. Recent methodologies involving transition metal catalysis have shown promise in facilitating such transformations efficiently and with high selectivity. These advances have enabled more streamlined synthetic routes to complex amine derivatives like 3-(4-cyclopropylphenyl)prop-2-en-1-amine, reducing both cost and environmental impact.

From a medicinal chemistry perspective, 3-(4-cyclopropylphenyl)prop-2-en-1-amine (CAS No. 1562204-38-9) has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Initial investigations suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders or neurodegenerative diseases. The allylamine moiety has been particularly noted for its potential role in modulating enzyme activity through covalent or non-covalent interactions. Such interactions could lead to the development of drugs with improved efficacy and reduced side effects compared to existing treatments.

The pharmacokinetic properties of 3-(4-cyclopropylphenyl)prop-2-en-1-amine are also of considerable interest. Studies indicate that this compound may exhibit moderate solubility in both aqueous and lipid environments, suggesting potential for oral administration or topical application depending on further modifications. Additionally, preliminary data on metabolic stability suggest that it may be susceptible to biotransformation via cytochrome P450 enzymes, which could influence its bioavailability and duration of action. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and predicting clinical outcomes.

Future directions for research on 3-(4-cyclopropylphenyl)prop-2-en-1-amine (CAS No. 1562204-38-9) include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for structure-based drug design initiatives. Advances in high-throughput screening technologies have enabled rapid evaluation of large libraries of compounds for biological activity, which could accelerate the discovery process for derivatives of this molecule. Furthermore, collaborations between academic researchers and pharmaceutical companies may facilitate more comprehensive investigations into its therapeutic potential across multiple disease indications.

In conclusion,3-(4-cyclopropylphenyl)propen 1 - 1 - amine CAS NO 1562204 - 38 - 9 represents a structurally interesting compound with significant untapped potential in pharmaceutical research . Its unique combination o f functional groups , along with recent advances i n synthetic methodology an d computational biology , position it as an attractive scaffold f or further exploration . As our understanding o f biological pathways continues t o expand , so too will t he opportunities t o develop novel therapeutic agents based o n such versatile chemical motifs .